Cas no 1823888-32-9 (3-Azabicyclo[3.2.1]octan-6-amine)

• Product Name: 3-Azabicyclo[3.2.1]octan-6-amine
• CAS No: 1823888-32-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6360482
• PubChem ID: 73425072
• Update Time: 2025-05-23

3-Azabicyclo[3.2.1]octan-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.2.1]octan-6-amine
• 1823888-32-9
• EN300-7316594
• 3-Azabicyclo[3.2.1]octan-6-amine

• Inchi： 1S/C7H14N2/c8-7-2-5-1-6(7)4-9-3-5/h5-7,9H,1-4,8H2
• InChI Key： TWDPQWPISQPKLB-UHFFFAOYSA-N
• SMILES： N1CC2CC(C(C1)C2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 3-Azabicyclo[3.2.1]octan-6-amine

Introduction to 3-Azabicyclo[3.2.1]octan-6-amine (CAS No. 1823888-32-9) in Modern Chemical and Pharmaceutical Research

3-Azabicyclo[3.2.1]octan-6-amine, identified by the chemical identifier CAS No. 1823888-32-9, is a structurally unique heterocyclic amine that has garnered significant attention in the field of chemical and pharmaceutical research due to its distinctive molecular framework and potential biological activities. This compound belongs to the class of bicyclic amines, characterized by a fused three-membered nitrogen-containing ring embedded within a larger bicyclic system, which endows it with intriguing chemical and pharmacological properties.

The molecular structure of 3-Azabicyclo[3.2.1]octan-6-amine consists of a bicyclo[3.2.1]octane backbone with an azacyclopropyl moiety at the 3-position and an amine functional group at the 6-position. This specific arrangement creates a rigid scaffold with potential for selective interactions with biological targets, making it a valuable scaffold for drug discovery and development. The presence of both nitrogen and oxygen atoms in its structure further enhances its reactivity and adaptability in synthetic chemistry, enabling diverse modifications and derivatization strategies.

In recent years, 3-Azabicyclo[3.2.1]octan-6-amine has been explored as a key intermediate in the synthesis of novel pharmacophores targeting various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. Its unique structural features have prompted researchers to investigate its potential role in modulating biological pathways through selective binding to enzymes or receptors.

One of the most compelling aspects of 3-Azabicyclo[3.2.1]octan-6-amine is its versatility in medicinal chemistry applications. The compound’s bicyclic core provides stability, while the azacyclopropyl ring introduces rigidity, which can be advantageous in designing molecules with improved pharmacokinetic profiles. Additionally, the amine group at the 6-position serves as a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

Recent studies have highlighted the potential of 3-Azabicyclo[3.2.1]octan-6-amine as a scaffold for developing small-molecule inhibitors of enzymes involved in cancer metabolism. Specifically, researchers have demonstrated that derivatives of this compound can interact with key metabolic enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), which are critical in tumor cell metabolism. By inhibiting these enzymes, 3-Azabicyclo[3.2.1]octan-6-amine derivatives may help disrupt cancer cell energy metabolism, offering a promising strategy for oncological applications.

The pharmacological evaluation of 3-Azabicyclo[3.2.1]octan-6-amine has also revealed its potential in modulating inflammatory pathways. Preclinical studies suggest that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain responses. By targeting COX enzymes, 3-Azabicyclo[3.2.1]octan-6-amine may offer therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with potentially improved selectivity and reduced side effects.

Furthermore, the structural motif of 3-Azabicyclo[3.2.1]octan-6-amine has been explored in the development of novel antimicrobial agents. The rigid bicyclic framework enhances binding affinity to bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication and survival. By inhibiting these targets, derivatives of 3-Azabicyclo[3.2.1]octan-6-amine may provide alternative treatments against multidrug-resistant bacterial strains.

The synthetic accessibility of CAS No 1823888-32-9, or 3-Azabicyclo[3.2.1]octan-6-amine, has also contributed to its popularity among medicinal chemists seeking novel scaffolds for drug discovery programs. Advances in synthetic methodologies have enabled efficient construction of complex derivatives without compromising yield or purity, facilitating rapid exploration of structural space.

In conclusion,CAS No 1823888-32-9, or 3-Azabicyclo[3. 2. 1 ]octan -6 -amine, represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique scaffold offers opportunities for designing compounds with diverse biological activities, making it a valuable asset in modern drug discovery efforts. As research continues to uncover new therapeutic applications, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs.